Cas no 80015-76-5 (3'-amino-3'-deoxyguanosine)
3'-amino-3'-deoxyguanosine Chemical and Physical Properties
Names and Identifiers
-
- 3'-amino-3'-deoxyguanosine
- 3'- AMINO- 3'- DEOXYGUANOSINE ( 3'-ADG )
- 9-(3-Amino-3-desoxy-β-D-ribofuranosyl)guanin
- SCHEMBL4374407
- 2-AMINO-9-[(2R,3R,4S,5S)-4-AMINO-3-HYDROXY-5-(HYDROXYMETHYL)OXOLAN-2-YL]-1H-PURIN-6-ONE
- DTXSID901000909
- 9-(3-Amino-3-deoxypentofuranosyl)-2-imino-3,9-dihydro-2H-purin-6-ol
- Guanosine, 3'-amino-3'-deoxy-
- 80015-76-5
- 3'-Deoxy-3'-aminoguanosine
- DB-294092
- 3'-Amino-3'-deoxy-guanosine
-
- Inchi: 1S/C10H14N6O4/c11-4-3(1-17)20-9(6(4)18)16-2-13-5-7(16)14-10(12)15-8(5)19/h2-4,6,9,17-18H,1,11H2,(H3,12,14,15,19)/t3-,4-,6-,9-/m1/s1
- InChI Key: WQZYJWINGYJUHN-DXTOWSMRSA-N
- SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(NC(N)=NC1=2)=O)O)N
Computed Properties
- Exact Mass: 282.108
- Monoisotopic Mass: 282.108
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 446
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: _2.9
- Topological Polar Surface Area: 161Ų
Experimental Properties
- Density: 2.25
- Boiling Point: 753.4°C at 760 mmHg
- Flash Point: 409.4°C
- Refractive Index: 1.985
- PSA: 165.30000
- LogP: -1.43880
3'-amino-3'-deoxyguanosine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A629298-1mg |
3'-Amino-3'-deoxyguanosine |
80015-76-5 | 1mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A629298-2mg |
3'-Amino-3'-deoxyguanosine |
80015-76-5 | 2mg |
$ 65.00 | 2022-06-07 | ||
| TRC | A629298-10mg |
3'-Amino-3'-deoxyguanosine |
80015-76-5 | 10mg |
$ 185.00 | 2022-06-07 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-283935-50mg |
3′-Amino-3′-deoxy-guanosine, |
80015-76-5 | ≥98% | 50mg |
¥5265.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-283935A-100mg |
3′-Amino-3′-deoxy-guanosine, |
80015-76-5 | ≥98% | 100mg |
¥8273.00 | 2023-09-05 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-283935-50 mg |
3′-Amino-3′-deoxy-guanosine, |
80015-76-5 | ≥98% | 50mg |
¥5,265.00 | 2023-07-11 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-283935A-100 mg |
3′-Amino-3′-deoxy-guanosine, |
80015-76-5 | ≥98% | 100MG |
¥8,273.00 | 2023-07-11 | |
| A2B Chem LLC | AC50934-5mg |
3'-Amino-3'-deoxy-guanosine |
80015-76-5 | 5mg |
$200.00 | 2024-04-19 | ||
| A2B Chem LLC | AC50934-10mg |
3'-Amino-3'-deoxy-guanosine |
80015-76-5 | 10mg |
$263.00 | 2024-04-19 | ||
| A2B Chem LLC | AC50934-25mg |
3'-Amino-3'-deoxy-guanosine |
80015-76-5 | 25mg |
$382.00 | 2024-04-19 |
3'-amino-3'-deoxyguanosine Suppliers
3'-amino-3'-deoxyguanosine Related Literature
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 3'-amino-3'-deoxyguanosine
Comprehensive Overview of 3'-Amino-3'-Deoxyguanosine (CAS No. 80015-76-5): Properties, Applications, and Research Insights
3'-Amino-3'-deoxyguanosine (CAS No. 80015-76-5) is a chemically modified nucleoside derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, characterized by the substitution of a hydroxyl group with an amino group at the 3'-position of the deoxyribose sugar, exhibits unique properties that make it valuable for studying nucleic acid interactions, antiviral mechanisms, and potential therapeutic applications. Its molecular structure, C10H14N6O4, and modifications have been extensively analyzed to understand its role in nucleotide analogs and RNA/DNA synthesis inhibition.
In recent years, the scientific community has explored 3'-amino-3'-deoxyguanosine as part of broader investigations into antiviral drugs and gene therapy. With the rise of global health challenges, such as emerging viral infections, researchers are increasingly focusing on nucleoside analogs like this compound due to their ability to interfere with viral replication. Searches for terms like "nucleoside analogs for antiviral use" and "modified guanosine derivatives" reflect growing public and academic interest in this field.
The synthesis of 3'-amino-3'-deoxyguanosine involves sophisticated organic chemistry techniques, including protecting group strategies and enzymatic catalysis. Its stability and solubility profiles are critical for laboratory applications, particularly in high-throughput screening and molecular biology assays. Researchers often compare its efficacy to other nucleoside analogs, such as acyclovir or ribavirin, to evaluate its potential in clinical settings.
Beyond virology, CAS No. 80015-76-5 is studied for its implications in cancer research. Some studies suggest that modified nucleosides may selectively target rapidly dividing cells, a hallmark of malignancies. Queries like "nucleoside analogs in oncology" and "3'-deoxyguanosine derivatives for cancer" highlight the intersection of this compound with cutting-edge medical research. However, further in vivo and clinical trials are needed to validate these hypotheses.
From a commercial perspective, 3'-amino-3'-deoxyguanosine is available as a high-purity reference standard for analytical laboratories. Its applications in HPLC, mass spectrometry, and NMR spectroscopy ensure its relevance in quality control and method development. Suppliers often emphasize its role in life science research, catering to academic institutions and pharmaceutical companies.
Environmental and safety studies of CAS No. 80015-76-5 indicate low ecological toxicity, aligning with regulatory standards for laboratory chemicals. Proper handling protocols, including the use of personal protective equipment (PPE), are recommended to minimize exposure risks. These precautions are consistent with general laboratory safety guidelines for bioactive compounds.
In summary, 3'-amino-3'-deoxyguanosine represents a versatile tool for advancing scientific knowledge in virology, oncology, and nucleic acid chemistry. Its unique structural features and functional groups continue to inspire innovative research, addressing some of the most pressing questions in modern biomedicine. As interest in personalized medicine and targeted therapies grows, compounds like this will remain at the forefront of discovery.
80015-76-5 (3'-amino-3'-deoxyguanosine) Related Products
- 8075-88-5(Guanosine, mixt. with inosine (9CI))
- 38819-10-2(9-β-D-Arabinofuranosylguanine)
- 643767-25-3(Guanosine, 2'-deoxy-N-(2-hydroxy-1-oxiranylethyl)-)
- 961-07-9(2'-Deoxyguanosine)
- 38559-49-8(2-amino-9-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-3H-purin-6-one)
- 876131-81-6(Guanosine, 3',5'-diazido-3',5'-dideoxy-)
- 478511-34-1(Guanosine-5',5''-d2 Monohydrate)
- 663615-45-0(2-Amino-9-((2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1H-purin-6(9H)-one)
- 85421-89-2(6H-Purin-6-one,2-amino-9-(6-deoxy-b-D-allofuranosyl)-1,9-dihydro-)
- 68768-32-1(GUANOSINE, 3-METHYL-)